Gallium(3+) perchlorate

• CAS RN: 19854-31-0
• Molecular Formula: Cl3GaO12
• Molecular Weight: 169.17 g/mol
• IUPAC Name: gallium;perchlorate
• InChI: InChI=1S/ClHO4.Ga/c2-1(3,4)5;/h(H,2,3,4,5);/q;+3/p-1
• InChI Key: HPVPDKXGJMBPOD-UHFFFAOYSA-M
• SMILES: [O-]Cl(=O)(=O)=O.[Ga+3]

Description

Gallium(3+) perchlorate is a chemical compound that has been widely researched due to its potential applications in scientific research. This compound is a salt consisting of gallium cations and perchlorate anions. Gallium(3+) perchlorate has been found to have various biochemical and physiological effects, making it an important compound for research in the fields of medicine, biology, and chemistry. In

Scientific Research Applications

Gallium(3+) perchlorate has been found to have various scientific research applications. One of the main applications of this compound is in the field of cancer research. Gallium(3+) perchlorate has been found to have anti-tumor properties and can be used in the development of new cancer treatments. In addition, gallium(3+) perchlorate has also been found to have antimicrobial properties and can be used in the development of new antibiotics.

Mechanism Of Action

The mechanism of action of gallium(3+) perchlorate is not well understood. However, it is believed that the compound binds to certain proteins and enzymes in the body, leading to the inhibition of certain cellular processes. This inhibition can lead to the anti-tumor and antimicrobial effects of gallium(3+) perchlorate.

Biochemical And Physiological Effects

Gallium(3+) perchlorate has been found to have various biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells and can induce apoptosis (programmed cell death) in these cells. In addition, gallium(3+) perchlorate has been found to have antimicrobial effects and can inhibit the growth of bacteria and fungi.

Advantages And Limitations For Lab Experiments

One of the main advantages of gallium(3+) perchlorate is its potential applications in cancer research and the development of new cancer treatments. In addition, the compound is relatively easy to synthesize and can be obtained using standard laboratory equipment. However, one of the limitations of gallium(3+) perchlorate is its toxicity. The compound can be toxic if ingested or inhaled and should be handled with care in the laboratory.

Future Directions

There are several future directions for research on gallium(3+) perchlorate. One area of research could be the development of new cancer treatments using gallium(3+) perchlorate. Another area of research could be the development of new antibiotics using the compound. In addition, further research could be carried out to better understand the mechanism of action of gallium(3+) perchlorate and its potential applications in other areas of scientific research.
Conclusion
In conclusion, gallium(3+) perchlorate is an important chemical compound that has potential applications in scientific research. The compound has been found to have anti-tumor and antimicrobial properties and can be used in the development of new cancer treatments and antibiotics. Although the compound is relatively easy to synthesize, it should be handled with care in the laboratory due to its toxicity. Further research is needed to better understand the mechanism of action of gallium(3+) perchlorate and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of gallium(3+) perchlorate involves the reaction between gallium nitrate and perchloric acid. The reaction is carried out in an aqueous solution, and the resulting compound is a white crystalline solid. The synthesis of gallium(3+) perchlorate is relatively simple and can be carried out using standard laboratory equipment.